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Compound of Interest

Compound Name: 1,2-Dipalmitoyl-sn-glycerol-d9

Cat. No.: B3025886 Get Quote

Technical Guide: 1,2-Dipalmitoyl-sn-glycerol-d9
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 1,2-Dipalmitoyl-sn-glycerol-d9 was

identified. The following information is extrapolated from the safety data of the non-deuterated

analog, 1,2-Dipalmitoyl-sn-glycerol, and related compounds. It is generally assumed that

deuteration does not significantly alter the chemical hazards of a molecule; however, this guide

should be used for informational purposes, and a comprehensive risk assessment should be

conducted before handling.

Executive Summary
This technical guide provides a comprehensive overview of the safety, handling, and biological

significance of 1,2-Dipalmitoyl-sn-glycerol-d9. While specific toxicological data for the

deuterated form is not available, this document synthesizes information from its non-deuterated

counterpart to provide guidance on its properties, potential hazards, and experimental use. 1,2-

Dipalmitoyl-sn-glycerol is a key diacylglycerol (DAG) involved in cellular signaling, primarily as

an activator of Protein Kinase C (PKC).[1][2] This guide is intended for professionals in

research and drug development who may be working with this deuterated lipid.

Physical and Chemical Properties
The physical and chemical properties of 1,2-Dipalmitoyl-sn-glycerol are crucial for its proper

handling, storage, and use in experimental settings.
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Property Value

IUPAC Name
[(2S)-2-(hexadecanoyloxy)-3-hydroxypropyl]

hexadecanoate[2][3]

Synonyms
1,2-DPG, DG(16:0/16:0/0:0), (S)-1,2-

Dipalmitin[1][2][4]

CAS Number 30334-71-5 (for non-deuterated form)[1][2][4]

Molecular Formula C₃₅H₅₉D₉O₅ (for d9 form)

Molecular Weight 577.97 g/mol (for d9 form)

Appearance White to off-white solid/powder[2][4]

Melting Point 66-69 °C[2]

Solubility

Soluble in DMF (~20 mg/ml), DMSO (~5 mg/ml),

and Ethanol (~30 mg/ml). Slightly soluble in

PBS (pH 7.2) at ~0.25 mg/ml.[1][2]

Storage Temperature -20°C[1][2]

Stability

Stable under recommended storage conditions.

Acyl migration to the 1,3-isomer can occur in

solution.[2][5]

Hazard Identification and Safety Precautions
Based on the data for structurally related lipids, 1,2-Dipalmitoyl-sn-glycerol-d9 should be

handled with care. The non-deuterated analog is not classified as hazardous under GHS, but

related phospholipids can cause irritation.

Potential Hazards
Skin Irritation: May cause skin irritation.[6]

Eye Irritation: May cause serious eye irritation.[6]

Respiratory Irritation: May cause respiratory irritation if inhaled as a dust.[6]
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Ingestion: While no specific data is available for the diacylglycerol, a related phosphocholine

is harmful if swallowed.[7]

Recommended Safety Precautions
Precautionary Statement Description

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Experimental Protocols
Safe Handling and Storage Protocol
Adherence to proper handling and storage is critical for maintaining the integrity of 1,2-
Dipalmitoyl-sn-glycerol-d9 and ensuring laboratory safety.

Preparation: Work in a clean, uncluttered, and well-ventilated area. Ensure all necessary

personal protective equipment (PPE) is readily available.

Personal Protective Equipment: Wear appropriate PPE, including nitrile gloves, a lab coat,

and safety glasses.

Dispensing:

Allow the vial to warm to room temperature before opening to prevent moisture

condensation.[8]
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For solid form, use a spatula for transfer. Avoid generating dust.

For solutions, use a pipette or syringe.

Solution Preparation:

Add the desired volume of an appropriate anhydrous solvent (e.g., DMSO, ethanol) to the

vial.[8]

Gentle warming or sonication can aid in dissolving the compound.[8]

Cleaning: After handling, clean the work area with a suitable solvent (e.g., ethanol or

isopropanol), followed by soap and water.[9]

Storage:

Solid: Store at -20°C in a tightly sealed container, preferably under an inert atmosphere.[5]

Solutions: Prepare fresh for each experiment. If storage is necessary, store at -20°C or

-80°C in a tightly sealed vial. Aliquoting into single-use vials is recommended to avoid

repeated freeze-thaw cycles.[5]

Waste Disposal
Dispose of 1,2-Dipalmitoyl-sn-glycerol-d9 and any contaminated materials in accordance

with local, state, and federal regulations. Contaminated materials should be collected in a

designated, sealed waste container for pickup by a licensed chemical waste vendor.[9]

Biological Role and Signaling Pathway
1,2-Dipalmitoyl-sn-glycerol is a crucial second messenger in signal transduction pathways.[2]

Its primary function is the activation of conventional and novel isoforms of Protein Kinase C

(PKC).[2]

PKC Activation Pathway
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Caption: PKC activation by 1,2-Dipalmitoyl-sn-glycerol.

Experimental Workflow Visualization
The following diagram illustrates a general workflow for handling and preparing 1,2-
Dipalmitoyl-sn-glycerol-d9 for experimental use.
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Caption: Recommended workflow for handling the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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